Cas no 73648-07-4 (Phosphonium,triphenyl[3-(propylamino)propyl]-, bromide, hydrobromide (1:1:1))

Phosphonium,triphenyl[3-(propylamino)propyl]-, bromide, hydrobromide (1:1:1) structure
73648-07-4 structure
Product Name:Phosphonium,triphenyl[3-(propylamino)propyl]-, bromide, hydrobromide (1:1:1)
CAS No:73648-07-4
MF:C24H30Br2NP
MW:523.283465862274
CID:577899
PubChem ID:24195671
Update Time:2025-04-19

Phosphonium,triphenyl[3-(propylamino)propyl]-, bromide, hydrobromide (1:1:1) Chemical and Physical Properties

Names and Identifiers

    • Phosphonium,triphenyl[3-(propylamino)propyl]-, bromide, hydrobromide (1:1:1)
    • triphenyl-[3-(propylamino)propyl]phosphanium,bromide,hydrobromide
    • NSC193747
    • NSC-193747
    • DTXSID00638701
    • Triphenyl[3-(propylamino)propyl]phosphanium bromide--hydrogen bromide (1/1/1)
    • 73648-07-4
    • Inchi: 1S/C24H29NP.2BrH/c1-2-19-25-20-12-21-26(22-13-6-3-7-14-22,23-15-8-4-9-16-23)24-17-10-5-11-18-24;;/h3-11,13-18,25H,2,12,19-21H2,1H3;2*1H/q+1;;/p-1
    • InChI Key: RMLWGXBMVVDJSI-UHFFFAOYSA-M
    • SMILES: Br.[Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCCNCCC

Computed Properties

  • Exact Mass: 521.04800
  • Monoisotopic Mass: 521.04826g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 9
  • Complexity: 319
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 25.62000
  • LogP: 2.72320
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